Cas no 1797544-90-1 (2-(2-fluorophenoxy)-N-(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)acetamide)

2-(2-Fluorophenoxy)-N-(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)acetamide is a structurally complex heterocyclic compound featuring a 1,2,4-oxadiazole core linked to a furan moiety and an acetamide group. Its design incorporates fluorophenoxy and phenylmethyl substituents, which may enhance binding affinity and metabolic stability in pharmaceutical applications. The compound's unique architecture suggests potential utility as a bioactive scaffold in medicinal chemistry, particularly for targeting specific enzyme or receptor interactions. Its fluorinated aromatic system could improve lipophilicity and bioavailability, while the oxadiazole-furan hybrid structure offers versatility for further derivatization. This molecule represents a promising intermediate for the development of novel therapeutic agents, particularly in CNS or anti-inflammatory research.
2-(2-fluorophenoxy)-N-(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)acetamide structure
1797544-90-1 structure
Product Name:2-(2-fluorophenoxy)-N-(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)acetamide
CAS No:1797544-90-1
MF:C21H16FN3O4
MW:393.367848396301
CID:5370684
Update Time:2025-05-22

2-(2-fluorophenoxy)-N-(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(2-fluorophenoxy)-N-[2-[[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl]phenyl]acetamide
    • 2-(2-fluorophenoxy)-N-(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)acetamide
    • Inchi: 1S/C21H16FN3O4/c22-15-7-2-4-9-17(15)28-13-19(26)23-16-8-3-1-6-14(16)12-20-24-21(25-29-20)18-10-5-11-27-18/h1-11H,12-13H2,(H,23,26)
    • InChI Key: XKFCVOMZXYUDCR-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=CC=C1CC1ON=C(C2=CC=CO2)N=1)(=O)COC1=CC=CC=C1F

2-(2-fluorophenoxy)-N-(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6372-1935-2μmol
2-(2-fluorophenoxy)-N-(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)acetamide
1797544-90-1
2μmol
$57.0 2023-09-09
Life Chemicals
F6372-1935-5μmol
2-(2-fluorophenoxy)-N-(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)acetamide
1797544-90-1
5μmol
$63.0 2023-09-09
Life Chemicals
F6372-1935-10μmol
2-(2-fluorophenoxy)-N-(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)acetamide
1797544-90-1
10μmol
$69.0 2023-09-09
Life Chemicals
F6372-1935-20μmol
2-(2-fluorophenoxy)-N-(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)acetamide
1797544-90-1
20μmol
$79.0 2023-09-09
Life Chemicals
F6372-1935-1mg
2-(2-fluorophenoxy)-N-(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)acetamide
1797544-90-1
1mg
$54.0 2023-09-09
Life Chemicals
F6372-1935-2mg
2-(2-fluorophenoxy)-N-(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)acetamide
1797544-90-1
2mg
$59.0 2023-09-09
Life Chemicals
F6372-1935-3mg
2-(2-fluorophenoxy)-N-(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)acetamide
1797544-90-1
3mg
$63.0 2023-09-09
Life Chemicals
F6372-1935-4mg
2-(2-fluorophenoxy)-N-(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)acetamide
1797544-90-1
4mg
$66.0 2023-09-09
Life Chemicals
F6372-1935-5mg
2-(2-fluorophenoxy)-N-(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)acetamide
1797544-90-1
5mg
$69.0 2023-09-09
Life Chemicals
F6372-1935-10mg
2-(2-fluorophenoxy)-N-(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)acetamide
1797544-90-1
10mg
$79.0 2023-09-09

Additional information on 2-(2-fluorophenoxy)-N-(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)acetamide

Compound CAS No. 1797544-90-1: 2-(2-fluorophenoxy)-N-(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)acetamide

The compound with CAS No. 1797544-90-1, known as 2-(2-fluorophenoxy)-N-(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)acetamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a fluorophenoxy group, a furan ring, and a 1,2,4-oxadiazole moiety. These structural features contribute to its unique chemical properties and functional versatility.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The presence of the furan ring and the oxadiazole group in the molecule makes it a promising candidate for exploring biological activities such as anti-inflammatory, antioxidant, and antimicrobial properties. For instance, researchers have reported that compounds with similar structural motifs exhibit potent inhibitory effects on enzymes like cyclooxygenase (COX) and lipoxygenase (LOX), which are key targets in inflammation-related diseases.

The fluorophenoxy group in the molecule is another critical feature that enhances its pharmacokinetic properties. Fluorinated aromatic rings are known to improve drug stability and bioavailability due to their resistance to metabolic degradation. This makes the compound an attractive lead for developing orally active drugs with prolonged half-lives.

Moreover, the acetamide functional group in the molecule plays a crucial role in modulating its interactions with biological systems. Acetamides are commonly used in pharmaceuticals due to their ability to form hydrogen bonds, which can enhance solubility and receptor binding affinity. Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such molecules with high accuracy, further aiding in their optimization for therapeutic applications.

In terms of synthesis, this compound is typically prepared through multi-step organic reactions involving nucleophilic substitutions, coupling reactions, and cyclizations. The incorporation of the furan ring and the oxadiazole moiety requires precise control over reaction conditions to ensure high yields and purity. Modern synthetic methodologies, such as microwave-assisted synthesis and continuous flow chemistry, have significantly streamlined the production process of such complex molecules.

From an environmental perspective, understanding the degradation pathways of this compound is essential for assessing its ecological impact. Studies have shown that compounds with similar structures undergo hydrolytic cleavage under specific pH conditions or enzymatic catalysis. These findings are critical for designing sustainable chemical processes that minimize environmental footprint while maintaining product efficacy.

Looking ahead, the potential applications of CAS No. 1797544-90-1 extend beyond pharmacology into materials science and agrochemicals. Its unique electronic properties make it a candidate for use in organic electronics or as a precursor for advanced materials with tailored functionalities. Additionally, its ability to interact with biological systems suggests its utility in developing novel agrochemicals that target specific pest species without harming beneficial organisms.

In conclusion, CAS No. 1797544-90-1 represents a cutting-edge example of how modern chemistry can design molecules with tailored properties for diverse applications. By leveraging advancements in synthetic methods and computational modeling, researchers can unlock new possibilities for this compound across multiple industries while ensuring safety and sustainability.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.